Cas no 2229290-96-2 (1-methyl-5-(4-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(4-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2229290-96-2
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 6219464
• PubChem ID: 165617234
• Update Time: 2025-06-10

1-methyl-5-(4-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(4-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid
• 2229290-96-2
• EN300-1799633

• Inchi： 1S/C10H10N2O2S/c1-6-3-8(15-5-6)9-7(10(13)14)4-11-12(9)2/h3-5H,1-2H3,(H,13,14)
• InChI Key： YIRYDKYMOYFNKX-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.4Ų

Additional information on 1-methyl-5-(4-methylthiophen-2-yl)-1H-pyrazole-4-carboxylic acid

1-Methyl-5-(4-Methylthiophen-2-yl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

1-Methyl-5-(4-Methylthiophen-2-yl)-1H-Pyrazole-4-Carboxylic Acid, also known by its CAS number 2229290-96-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The molecular structure of 1-Methyl-5-(4-Methylthiophen-2-yl)-1H-Pyrazole-4-Carboxylic Acid is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on this ring include a methyl group at position 1, a 4-methylthiophenyl group at position 5, and a carboxylic acid group at position 4. This arrangement imparts the molecule with both aromaticity and functional diversity, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The presence of the thiophene moiety is particularly significant, as it has been associated with enhanced pharmacokinetic properties in several drug candidates.

In terms of synthesis, 1-Methyl-5-(4-Methylthiophen-2-yl)-1H-Pyrazole-4-Carboxylic Acid can be prepared through a variety of routes, including condensation reactions and cyclization processes. One common method involves the reaction of an appropriate thioamide with aldehydes or ketones in the presence of an amine catalyst. This approach not only ensures high yields but also allows for fine-tuning of the product's properties through substituent variation.

The physical properties of this compound are equally noteworthy. It exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

From an applications perspective, 1-Methyl-5-(4-Methylthiophen-2-yl)-1H-Pyrazole-4-Carboxylic Acid has shown promise in the field of material science as well. Its ability to form stable coordination complexes with metal ions has led to its investigation as a potential ligand in catalysis and sensor technology.

In conclusion, 1-Methyl-5-(4-Methylthiophen-2-yl)-1H-Pyrazole-4-Carboxylic Acid, CAS number 2229290-96-2, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a valuable asset in both academic research and industrial development.